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Compound of Interest

Compound Name: Boc-O-ethyl-L-tyrosine

Cat. No.: B558041 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Boc-O-ethyl-L-tyrosine is a crucial derivative of the amino acid tyrosine, widely

utilized in peptide synthesis and pharmaceutical research. The presence of the tert-

butyloxycarbonyl (Boc) protecting group on the amino function and an ethyl group on the

phenolic hydroxyl enhances its utility by improving stability, solubility, and lipophilicity, which are

advantageous in drug design and development.[1][2] Proper handling and storage of this

compound are paramount to maintain its purity and integrity for successful experimental

outcomes. This guide provides a comprehensive overview of the known stability characteristics

and recommended storage conditions for Boc-O-ethyl-L-tyrosine, based on currently

available data.

Chemical and Physical Properties
Boc-O-ethyl-L-tyrosine is a white to off-white solid.[1][3] Its key physical and chemical

properties are summarized in the table below. This data is essential for its proper handling,

formulation, and use in synthetic applications.
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Property Value Source

Molecular Formula C₁₆H₂₃NO₅ Chem-Impex[1]

Molecular Weight 309.4 g/mol Chem-Impex[1]

CAS Number 76757-91-0 Chem-Impex[1]

Appearance White to off-white solid/powder
Chem-Impex[1], BOC

Sciences[3]

Purity ≥ 98% (HPLC) Chem-Impex[1]

Melting Point 87 - 91 °C Chem-Impex[1]

Synonyms
Boc-L-Tyr(Et)-OH, Boc-L-

Phe(4-OEt)-OH
Chem-Impex[1]

Stability Profile
While detailed quantitative stability studies under various conditions like pH, light, and humidity

are not extensively published in the public domain, the chemical nature of Boc-O-ethyl-L-
tyrosine allows for an informed understanding of its stability.

Boc Protecting Group: The tert-butyloxycarbonyl (Boc) group is known to be labile under

acidic conditions.[4] Exposure to strong acids will lead to its removal, yielding the free amine.

Therefore, storage in acidic environments or contact with acidic contaminants should be

strictly avoided. The general procedure for Boc deprotection involves using trifluoroacetic

acid (TFA) in a solvent like dichloromethane (CH₂Cl₂).[5]

Ethyl Ether Linkage: The ethyl ether on the phenolic hydroxyl group is generally stable under

neutral and basic conditions. However, it can be susceptible to cleavage under harsh acidic

conditions, though it is significantly more stable than the Boc group.

General Chemical Stability: The compound is considered stable under standard ambient and

recommended storage conditions.[6] It is a combustible solid, and fine dust may have the

potential for a dust explosion if widely dispersed in the air.[6]
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A potential degradation pathway, primarily driven by acidic conditions, is the deprotection of the

Boc group.

Boc-O-ethyl-L-tyrosine

O-ethyl-L-tyrosine Isobutylene Carbon Dioxide
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Potential Acid-Catalyzed Degradation Pathway.

Recommended Storage and Handling
To ensure the long-term stability and maintain the high purity of Boc-O-ethyl-L-tyrosine,

adherence to proper storage and handling protocols is critical. The recommendations are

collated from various supplier safety data sheets and product information pages.

Table 2: Recommended Storage Conditions
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Parameter Recommendation Source(s)

Temperature 0 - 8 °C Chem-Impex[1]

Store in freezer Fisher Scientific (for D-isomer)

Room Temperature (for ethyl

ester)
ChemScene[7]

Atmosphere
Store under nitrogen (for ethyl

ester)
ChemScene[7]

Keep container tightly closed

and dry
Sigma-Aldrich

Light/Moisture
Avoid direct sunlight and

moisture
Fengchen[8]

Based on these recommendations, the optimal storage condition is refrigeration (2-8°C) in a

tightly sealed container to protect from moisture. For long-term storage, freezing may be

considered. Storing under an inert atmosphere like nitrogen is beneficial, especially for related

ester compounds, to prevent potential oxidation or moisture-driven degradation.[7]

The following workflow outlines the best practices for handling and storing the compound in a

laboratory setting.
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Recommended Workflow for Handling and Storage.

Experimental Protocols
Specific, validated experimental protocols for the stability testing of Boc-O-ethyl-L-tyrosine
are not detailed in the reviewed literature. However, a standard approach to assess the stability

of such a compound would involve the following methodology.
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Protocol: Isothermal Stability Assessment using HPLC

Objective: To determine the degradation rate of Boc-O-ethyl-L-tyrosine under accelerated

temperature conditions.

Materials:

Boc-O-ethyl-L-tyrosine (≥98% purity).

HPLC-grade acetonitrile and water.

Trifluoroacetic acid (TFA) or other suitable buffer components for the mobile phase.

Temperature-controlled ovens or stability chambers.

Volumetric flasks and pipettes.

HPLC system with a UV detector and a C18 column.

Methodology:

1. Prepare a stock solution of Boc-O-ethyl-L-tyrosine of known concentration (e.g., 1

mg/mL) in a suitable solvent like acetonitrile.

2. Dispense aliquots of the stock solution into sealed vials.

3. Place sets of vials into stability chambers at various temperatures (e.g., 25°C, 40°C,

60°C).

4. At specified time points (e.g., 0, 1, 2, 4, 8 weeks), remove one vial from each temperature

condition.

5. Analyze the samples by a validated reverse-phase HPLC method. A typical detection

wavelength would be in the range of 275-280 nm, corresponding to the absorbance of the

tyrosine chromophore.

6. Quantify the peak area of the parent compound and any new peaks corresponding to

degradation products.
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7. Calculate the percentage of the remaining parent compound at each time point and

temperature.

8. The data can be used to determine the degradation kinetics and estimate the shelf life

under recommended storage conditions.

Conclusion
Boc-O-ethyl-L-tyrosine is a stable compound when stored and handled correctly. The primary

vulnerabilities are the acid-labile Boc group and potential moisture absorption. The

recommended storage condition is refrigeration at 2-8°C in a dry, tightly sealed container. While

comprehensive public data on its degradation kinetics is sparse, standard chemical principles

and analytical methods can be applied to ensure its integrity for critical research and

development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b558041#boc-o-ethyl-l-tyrosine-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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